(2Z)-4-{[3-(methoxycarbonyl)-5-propylthiophen-2-yl]amino}-4-oxobut-2-enoic acid

• IUPAC Name: (Z)-4-[(3-methoxycarbonyl-5-propylthiophen-2-yl)amino]-4-oxobut-2-enoic acid
• InChI: InChI=1S/C13H15NO5S/c1-3-4-8-7-9(13(18)19-2)12(20-8)14-10(15)5-6-11(16)17/h5-7H,3-4H2,1-2H3,(H,14,15)(H,16,17)/b6-5-
• InChI Key: UJOFRIDGPNJENE-WAYWQWQTSA-N
• Canonical SMILES: CCCC1=CC(=C(S1)NC(=O)C=CC(=O)O)C(=O)OC
• Isomeric SMILES: CCCC1=CC(=C(S1)NC(=O)/C=C\C(=O)O)C(=O)OC
• Molecular Formula: C13H15NO5S
• Molecular Weight: 297.33 g/mol

Description

(2Z)-4-{[3-(methoxycarbonyl)-5-propylthiophen-2-yl]amino}-4-oxobut-2-enoic acid, also known as MPPT, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of thieno[2,3-d]pyrimidine-2,4-diones and has been studied extensively for its biochemical and physiological effects.

Scientific Research Applications

Structural and Spectroscopic Analysis

The compound (2Z)-4-{[3-(methoxycarbonyl)-5-propylthiophen-2-yl]amino}-4-oxobut-2-enoic acid and its derivatives have been extensively studied for their structural and spectroscopic properties. One notable investigation involved the use of X-ray crystallography, spectroscopic methods, and quantum chemical calculations to characterize a similar compound, highlighting the importance of intermolecular interactions and stabilization forces in determining the molecular structure and vibrational modes (Venkatesan et al., 2016). This type of research is crucial for understanding the fundamental properties of such compounds, which can influence their behavior in various applications.

Photoluminescence and Material Science

Research has also focused on the synthesis of organic molecular crystals using derivatives of (2Z)-4-{[3-(methoxycarbonyl)-5-propylthiophen-2-yl]amino}-4-oxobut-2-enoic acid, demonstrating highly stable photoluminescence. Such properties make these materials promising for applications in optoelectronics and as photoluminescent markers (Zhestkij et al., 2021).

Analgesic Activity

Several studies have synthesized derivatives of (2Z)-4-{[3-(methoxycarbonyl)-5-propylthiophen-2-yl]amino}-4-oxobut-2-enoic acid and evaluated their analgesic activities. These compounds have been found to exhibit analgesic activity comparable to or exceeding that of reference drugs, indicating their potential in developing new pain management solutions (Shipilovskikh et al., 2013).

Nonlinear Optical (NLO) Activity

The NLO activity of certain derivatives has been confirmed through experimental and theoretical studies, demonstrating their potential in applications requiring materials with significant second harmonic generation capabilities. This suggests possible uses in optical data storage, frequency conversion materials, and other photonic technologies (Venkatesan et al., 2016).

Heterocyclic Compound Synthesis

The compound and its derivatives serve as precursors in the synthesis of various heterocyclic systems, which are of significant interest in pharmaceuticals and organic chemistry. These applications include the development of new medicinal compounds with potential anti-inflammatory, analgesic, and antimicrobial activities (Pulina et al., 2009).